Cas no 2089602-33-3 (1β-Hydroxydeoxycholic Acid-d4 (major))

• Product Name: 1β-Hydroxydeoxycholic Acid-d4 (major)
• CAS No: 2089602-33-3
• MF: C₂₄H₄₀O₅
• MW: 412.596055030823
• CID: 5721935
• PubChem ID: 168006637
• Update Time: 2025-07-24

1β-Hydroxydeoxycholic Acid-d4 (major) Chemical and Physical Properties

Names and Identifiers

• 1beta-Hydroxydeoxycholic Acid-D4 (major)
• 2089602-33-3
• 1β-Hydroxydeoxycholic Acid-d4 (major)
• Hydroxydeoxycholic Acid-D4

• Inchi： 1S/C24H40O5/c1-13(4-9-22(28)29)17-7-8-18-16-6-5-14-10-15(25)11-20(26)23(14,2)19(16)12-21(27)24(17,18)3/h13-21,25-27H,4-12H2,1-3H3,(H,28,29)/t13?,14-,15+,16+,17+,18?,19+,20-,21-,23+,24-/m1/s1/i10D2,11D2
• InChI Key： DAKYVYUAVGJDRK-ZHDVLNITSA-N
• SMILES： O[C@@H]1C[C@@H]2[C@@]3(C)[C@@H](C([2H])([2H])[C@H](C([2H])([2H])[C@H]3CC[C@H]2C2CC[C@@H](C(C)CCC(=O)O)[C@]21C)O)O

Computed Properties

• Exact Mass: 412.31268136g/mol
• Monoisotopic Mass: 412.31268136g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 98Ų

Additional information on 1β-Hydroxydeoxycholic Acid-d4 (major)

1β-Hydroxydeoxycholic Acid-d4 (major) and Its Significance in Modern Research

Chemical compounds play a pivotal role in the advancement of pharmaceutical research, particularly in the field of biochemical and medicinal applications. One such compound, 1β-Hydroxydeoxycholic Acid-d4 (major) with a CAS number of 2089602-33-3, has garnered significant attention due to its unique properties and applications. This isotope-labeled derivative of deoxycholic acid is widely utilized in various scientific studies, offering insights into metabolic processes and drug development.

In recent years, the demand for high-purity labeled compounds has surged, especially in the realm of metabolomics and drug metabolism studies. 1β-Hydroxydeoxycholic Acid-d4 (major) serves as an invaluable tool for researchers seeking to understand the intricate mechanisms of bile acid metabolism. The deuterium labeling at the β-position enhances the compound's stability and sensitivity in nuclear magnetic resonance (NMR) spectroscopy, making it an ideal candidate for structural elucidation and kinetic studies.

The bile acid pathway is a critical metabolic route that influences lipid digestion, absorption, and cholesterol homeostasis. Understanding the dynamics of this pathway is essential for developing therapeutic strategies against metabolic disorders such as obesity and non-alcoholic fatty liver disease (NAFLD). The use of 1β-Hydroxydeoxycholic Acid-d4 (major) allows researchers to trace the metabolic fate of bile acids with high precision, providing a deeper understanding of their roles in physiological and pathological conditions.

Recent studies have highlighted the potential of labeled bile acids in drug development. For instance, researchers have employed 1β-Hydroxydeoxycholic Acid-d4 (major) to investigate the interactions between bile acids and nuclear receptors, particularly the farnesoid X receptor (FXR) and vitamin D receptor (VDR). These receptors are crucial regulators of lipid metabolism and inflammatory responses, making them prime targets for therapeutic intervention. The insights gained from these studies could lead to the development of novel drugs that modulate bile acid signaling for treating metabolic diseases.

The pharmaceutical industry has also leveraged 1β-Hydroxydeoxycholic Acid-d4 (major) in the synthesis of prodrugs and drug delivery systems. Bile acids are known to enhance the solubility and absorption of various drugs, making them effective carriers for oral formulations. By incorporating deuterium atoms, researchers can monitor the pharmacokinetics of these prodrugs more accurately, ensuring optimal dosing and minimizing side effects. This approach has shown promise in enhancing the efficacy of treatments for conditions like hepatitis C and cholesterol-lowering therapies.

Advances in mass spectrometry techniques have further expanded the utility of 1β-Hydroxydeoxycholic Acid-d4 (major) in clinical diagnostics. Isotope-labeled compounds provide high-resolution data that aids in identifying biomarkers associated with metabolic disorders. For example, elevated levels of deuterium-labeled bile acids in plasma samples have been linked to liver dysfunction, offering a non-invasive method for early detection and monitoring of liver diseases.

The environmental impact of chemical research cannot be overlooked either. The use of labeled compounds like 1β-Hydroxydeoxycholic Acid-d4 (major) ensures that studies are conducted with minimal environmental footprint. Deuterium labeling reduces the need for radioactive isotopes, thereby lowering radiation exposure risks during experiments. This aligns with global efforts to promote sustainable research practices while maintaining high standards of scientific inquiry.

In conclusion, 1β-Hydroxydeoxycholic Acid-d4 (major) represents a significant advancement in biochemical research, offering multifaceted applications across drug development, metabolic studies, and clinical diagnostics. Its unique properties make it an indispensable tool for researchers aiming to unravel complex biological processes related to bile acid metabolism. As scientific methodologies continue to evolve, compounds like this will play an increasingly crucial role in shaping future therapeutic strategies.